![molecular formula C15H17F2N3O B2935368 N-(2,6-difluorobenzyl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanamide CAS No. 1286696-59-0](/img/structure/B2935368.png)
N-(2,6-difluorobenzyl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,6-difluorobenzyl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanamide, also known as DFP-10825, is a small molecule inhibitor that has been developed for the treatment of various diseases, including cancer and inflammation. In recent years, DFP-10825 has gained significant attention from the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Supramolecular Chemistry and Ligand Design
- Complexes of palladium(II) chloride with pyrazol-1-ylpropanamide (PPA) and related ligands demonstrate the versatility of these ligands in forming supramolecular hydrogen-bonded chains and cyclic dimers, highlighting their potential in designing new supramolecular architectures (Palombo et al., 2019).
Photophysical Properties
- The synthesis and characterization of new thiazolothiazole fluorophores exhibiting strong fluorescence and reversible electrochromism suggest applications in optoelectronics and electron transfer sensing, pointing towards the utility of pyrazole derivatives in developing multifunctional materials (Woodward et al., 2017).
Catalytic Activities
- Pyrazolin-4-ylidenes, derived from pyrazole, used in palladium(II) complexes, show promising catalytic activity in aqueous Suzuki−Miyaura coupling, underscoring the role of pyrazole derivatives in catalysis and potentially green chemistry applications (Han et al., 2007).
Corrosion Inhibition
- Schiff bases derived from pyrazole compounds exhibit good corrosion inhibition on mild steel in acidic solutions, indicating their potential in materials protection and engineering applications (Al-amiery et al., 2014).
properties
IUPAC Name |
N-[(2,6-difluorophenyl)methyl]-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17F2N3O/c1-9-11(10(2)20-19-9)6-7-15(21)18-8-12-13(16)4-3-5-14(12)17/h3-5H,6-8H2,1-2H3,(H,18,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXMUEMKWMHTRDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)CCC(=O)NCC2=C(C=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,6-difluorobenzyl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.